4-[(E)-but-2-en-2-yl]-1-methylimidazole

• IUPAC Name: 4-[(E)-but-2-en-2-yl]-1-methylimidazole
• InChI: InChI=1S/C8H12N2/c1-4-7(2)8-5-10(3)6-9-8/h4-6H,1-3H3/b7-4+
• InChI Key: MIWPZAJUMRBDOX-QPJJXVBHSA-N
• Canonical SMILES: CC=C(C)C1=CN(C=N1)C
• Isomeric SMILES: C/C=C(\C)/C1=CN(C=N1)C
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• CAS No.: 161095-84-7

Description

4-[(E)-but-2-en-2-yl]-1-methylimidazole, also known as BMIM, is a type of ionic liquid that has gained attention in recent years due to its unique properties. It is a non-volatile, non-flammable, and thermally stable liquid that has been used in various scientific applications.

Scientific Research Applications

4-[(E)-but-2-en-2-yl]-1-methylimidazole has been used in various scientific research applications, including catalysis, electrochemistry, and separation science. It has also been used as a solvent in organic synthesis and as a lubricant in tribology. This compound has shown promise in the development of new materials, such as ionic liquid crystals, and in the production of biofuels.

Mechanism of Action

4-[(E)-but-2-en-2-yl]-1-methylimidazole acts as an ionic liquid by forming a stable ionic network. It has a high ionic conductivity and can form stable complexes with metal ions. This compound can also act as a solubilizing agent for various organic and inorganic compounds.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is not harmful to human health. It has been used in various biomedical applications, including drug delivery and tissue engineering. This compound has also been shown to have antimicrobial properties, making it a potential candidate for use in disinfectants and antiseptics.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(E)-but-2-en-2-yl]-1-methylimidazole in lab experiments is its high stability and low volatility, making it a safer alternative to volatile organic solvents. It also has a wide liquid range and can be used over a broad temperature range. However, this compound can be expensive to produce and may not be readily available in some labs.

Future Directions

There are several future directions for the use of 4-[(E)-but-2-en-2-yl]-1-methylimidazole in scientific research. One potential area is in the development of new ionic liquid crystals for use in electronic devices. This compound could also be used in the production of biofuels and in the development of new catalysts for organic synthesis. Additionally, this compound could be used in the development of new drug delivery systems and in tissue engineering applications.
In conclusion, this compound is a versatile ionic liquid that has shown promise in various scientific research applications. Its unique properties make it a valuable alternative to traditional solvents and it has the potential to be used in a wide range of future applications. Further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

4-[(E)-but-2-en-2-yl]-1-methylimidazole can be synthesized through several methods, including the reaction of 1-methylimidazole with 2-chlorobutene, the reaction of 1-methylimidazole with 2-bromo-1-butene, and the reaction of 1-methylimidazole with 2-chloro-1-butene. The most common method involves the reaction of 1-methylimidazole with 2-chlorobutene in the presence of a base such as potassium hydroxide. This method yields a high purity of this compound and is relatively simple to perform.